Cas no 1549161-71-8 (4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole)

4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole structure

1549161-71-8 structure

Product Name:4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole

CAS No:1549161-71-8

MF:C₉H₁₅BrN₂

MW:231.132801294327

CID:6185673

PubChem ID:83089459

Update Time:2024-01-12

4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole
- EN300-1301088
- AKOS021410744
- 1549161-71-8
- Inchi： 1S/C9H15BrN2/c1-9(2,3)8-7(5-10)6-12(4)11-8/h6H,5H2,1-4H3
- InChI Key： SBAOCQZSMQSJOS-UHFFFAOYSA-N
- SMILES： BrCC1=CN(C)N=C1C(C)(C)C

Computed Properties

Exact Mass: 230.04186g/mol
Monoisotopic Mass: 230.04186g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 17.8Å²

4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1301088-0.05g	4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole	1549161-71-8		0.05g	$924.0	2023-06-06
Enamine	EN300-1301088-0.1g	4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole	1549161-71-8		0.1g	$968.0	2023-06-06
Enamine	EN300-1301088-0.25g	4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole	1549161-71-8		0.25g	$1012.0	2023-06-06
Enamine	EN300-1301088-0.5g	4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole	1549161-71-8		0.5g	$1056.0	2023-06-06
Enamine	EN300-1301088-1.0g	4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole	1549161-71-8		1g	$1100.0	2023-06-06
Enamine	EN300-1301088-2.5g	4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole	1549161-71-8		2.5g	$2155.0	2023-06-06
Enamine	EN300-1301088-5.0g	4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole	1549161-71-8		5g	$3189.0	2023-06-06
Enamine	EN300-1301088-10.0g	4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole	1549161-71-8		10g	$4729.0	2023-06-06
Enamine	EN300-1301088-50mg	4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole	1549161-71-8		50mg	$587.0	2023-09-30
Enamine	EN300-1301088-100mg	4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole	1549161-71-8		100mg	$615.0	2023-09-30

4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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